Cas no 102783-36-8 (P1,P4-Di(adenosine-5’) Tetraphosphate Ammonium Salt)

P1,P4-Di(adenosine-5’) Tetraphosphate Ammonium Salt structure
102783-36-8 structure
Product Name:P1,P4-Di(adenosine-5’) Tetraphosphate Ammonium Salt
CAS No:102783-36-8
MF:C20H40N14O19P4
MW:904.509045600891
CID:179705
PubChem ID:24277711
Update Time:2025-04-19

P1,P4-Di(adenosine-5’) Tetraphosphate Ammonium Salt Chemical and Physical Properties

Names and Identifiers

    • A[5']P4[5']A AMMONIUM SALT
    • Adenosine5'-(pentahydrogen tetraphosphate), P'''&reg
    • P1,P4-Di(adenosine-5') tetraphosphate ammonium salt
    • 5'-ester with adenosine, tetraammonium salt (9CI)
    • A(5′)p4(5′)A
    • Diadenosine tetraphosphate ammonium salt
    • moniumsalt
    • a(5')p4(5')a
    • P1,P4-Di(adenosine-5′) tetraphosphate
    • P1,P4-DI(ADENOSINE-5')TETRAPHOSPHATEAMMO NIUM
    • diadenosine5’,5’’’-p(sup1),p(sup4)-tetraphosphatetetraammoniumsalt
    • 5’-(pentahydrogentetraphosphate)adenosine5’-5’-esterwithadenosinetetraam
    • adenosine,5’-(pentahydrogentetraphosphate),5’,5’-esterwithadenosine,tetra
    • P1,P4-Di(adenosine-5’) Tetraphosphate Ammonium Salt
    • Diadenosine 5',5'''-P(sup 1),P(sup 4)-tetraphosphate tetraammonium salt
    • [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate;azane
    • Adenosine, 5'-(pentahydrogen tetraphosphate), 5',5'-ester with adenosine, tetraammonium salt
    • 5'-(Pentahydrogen tetraphosphate)adenosine 5'-5'-ester with adenosine tetraammonium salt
    • 102783-36-8
    • MDL: MFCD00058622
    • Inchi: 1S/C20H28N10O19P4.4H3N/c21-15-9-17(25-3-23-15)29(5-27-9)19-13(33)11(31)7(45-19)1-43-50(35,36)47-52(39,40)49-53(41,42)48-51(37,38)44-2-8-12(32)14(34)20(46-8)30-6-28-10-16(22)24-4-26-18(10)30;;;;/h3-8,11-14,19-20,31-34H,1-2H2,(H,35,36)(H,37,38)(H,39,40)(H,41,42)(H2,21,23,25)(H2,22,24,26);4*1H3/t7-,8-,11-,12-,13-,14-,19-,20-;;;;/m1..../s1
    • InChI Key: COBCSHRAXKIEQE-LKZCCGPLSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.N.N.N.N

Computed Properties

  • Exact Mass: 904.1549
  • Monoisotopic Mass: 904.15446309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 31
  • Heavy Atom Count: 57
  • Rotatable Bond Count: 14
  • Complexity: 1410
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 438Ų

Experimental Properties

  • Solubility: H2O: 50 mg/mL
  • PSA: 573.97

P1,P4-Di(adenosine-5’) Tetraphosphate Ammonium Salt Security Information

P1,P4-Di(adenosine-5’) Tetraphosphate Ammonium Salt Pricemore >>

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